4-(4-methoxyphenyl)-N-(4-sulfamoylbenzyl)tetrahydro-2H-pyran-4-carboxamide

• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-N-[(4-sulfamoylphenyl)methyl]oxane-4-carboxamide
• InChI: InChI=1S/C20H24N2O5S/c1-26-17-6-4-16(5-7-17)20(10-12-27-13-11-20)19(23)22-14-15-2-8-18(9-3-15)28(21,24)25/h2-9H,10-14H2,1H3,(H,22,23)(H2,21,24,25)
• InChI Key: ANLIWBHKAZHOHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)C(=O)NCC3=CC=C(C=C3)S(=O)(=O)N

Description

4-(4-methoxyphenyl)-N-(4-sulfamoylbenzyl)tetrahydro-2H-pyran-4-carboxamide is a synthetic organic compound that may have potential applications in various fields such as medicinal chemistry, pharmaceuticals, and materials science. The compound’s structure includes a tetrahydropyran ring, a methoxyphenyl group, and a sulfamoylbenzyl moiety, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-methoxyphenyl)-N-(4-sulfamoylbenzyl)tetrahydro-2H-pyran-4-carboxamide typically involves multi-step organic reactions. A common synthetic route may include:

Formation of the Tetrahydropyran Ring: This can be achieved through cyclization reactions involving appropriate starting materials.

Introduction of the Methoxyphenyl Group: This step may involve electrophilic aromatic substitution reactions.

Attachment of the Sulfamoylbenzyl Moiety: This can be done through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity. This may include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methoxyphenyl group.

Reduction: Reduction reactions may target the sulfamoyl group.

Substitution: Both nucleophilic and electrophilic substitution reactions can occur, especially at the benzyl and phenyl rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, sulfonyl chlorides.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation of the methoxy group may yield a phenol derivative, while reduction of the sulfamoyl group may produce an amine.

Scientific Research Applications

Chemistry

The compound can be used as a building block in organic synthesis, particularly in the development of new materials or complex molecules.

Biology

In biological research, it may serve as a probe or ligand in studies involving enzyme interactions or receptor binding.

Medicine

Potential medicinal applications could include its use as a drug candidate for treating various diseases, depending on its biological activity and pharmacokinetic properties.

Industry

In industrial applications, the compound may be used in the production of specialty chemicals, polymers, or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action for 4-(4-methoxyphenyl)-N-(4-sulfamoylbenzyl)tetrahydro-2H-pyran-4-carboxamide would depend on its specific biological target. Generally, it may interact with enzymes or receptors, modulating their activity through binding interactions. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Similar Compounds

4-(4-methoxyphenyl)-N-(4-sulfamoylbenzyl)tetrahydro-2H-pyran-4-carboxamide: Similar compounds may include other tetrahydropyran derivatives, methoxyphenyl compounds, and sulfamoylbenzyl analogs.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which may confer distinct chemical and biological properties compared to other similar compounds. This can include differences in reactivity, stability, and biological activity.